ethyl 2-{[(1-acetyl-4-piperidinyl)carbonyl]amino}benzoate

• IUPAC Name: ethyl 2-[(1-acetylpiperidine-4-carbonyl)amino]benzoate
• InChI: InChI=1S/C17H22N2O4/c1-3-23-17(22)14-6-4-5-7-15(14)18-16(21)13-8-10-19(11-9-13)12(2)20/h4-7,13H,3,8-11H2,1-2H3,(H,18,21)
• InChI Key: SYNJFTKKUAJMNS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)C2CCN(CC2)C(=O)C
• Molecular Formula: C17H22N2O4
• Molecular Weight: 318.4 g/mol

Description

Ethyl 2-{[(1-acetyl-4-piperidinyl)carbonyl]amino}benzoate, also known as EAPB, is a chemical compound that is used in scientific research. It belongs to the class of piperidine compounds and has been found to have potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of ethyl 2-{[(1-acetyl-4-piperidinyl)carbonyl]amino}benzoate is not fully understood, but it is believed to act on the central nervous system by modulating the activity of various neurotransmitters, including dopamine, serotonin, and norepinephrine. It has also been found to interact with the sigma-1 receptor, which has been implicated in various neurological disorders.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the modulation of neurotransmitter activity, the reduction of inflammation, and the promotion of neuroprotection. It has also been found to have analgesic and antidepressant effects, as well as potential anti-tumor activity.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 2-{[(1-acetyl-4-piperidinyl)carbonyl]amino}benzoate in lab experiments is its potential therapeutic properties, which make it a promising candidate for drug development. Another advantage is its ability to modulate neurotransmitter activity, which can be useful in studying the central nervous system. However, one limitation of using this compound in lab experiments is its potential toxicity, which can vary depending on the dose and duration of exposure.

Future Directions

There are several future directions for the study of ethyl 2-{[(1-acetyl-4-piperidinyl)carbonyl]amino}benzoate. One area of research is the development of this compound derivatives with improved therapeutic properties and reduced toxicity. Another area of research is the investigation of the molecular mechanisms underlying the effects of this compound on neurotransmitter activity and neuroprotection. Additionally, the potential use of this compound in the treatment of neurodegenerative diseases and cancer therapy warrants further investigation.

Scientific Research Applications

Ethyl 2-{[(1-acetyl-4-piperidinyl)carbonyl]amino}benzoate has been studied for its potential therapeutic properties, including its ability to act as an analgesic, anti-inflammatory, and antidepressant. It has also been found to have neuroprotective properties and has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has also been studied for its potential use in cancer therapy.